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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764144 Get Quote

TM5275 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability in solution and proper storage

conditions for the PAI-1 inhibitor, TM5275.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid TM5275?

For long-term storage, solid TM5275 should be kept at -20°C for a duration of up to 3 years.

For short-term storage, it can be kept at 0-4°C for days to weeks. It is also recommended to

store it in a dry, dark place.[1][2]

Q2: How should I store TM5275 stock solutions?

Stock solutions of TM5275 should be aliquoted to prevent repeated freeze-thaw cycles. For

long-term storage, solutions can be stored at -80°C for up to one year.[1] For shorter-term

storage, they are viable at -20°C for up to one month.[1][3]

Q3: What solvents can I use to dissolve TM5275?

TM5275 is soluble in several organic solvents. It is soluble in DMSO at concentrations up to

100 mg/mL, in DMF at 33 mg/mL, and in a mixture of DMF:PBS (pH 7.2) (1:8) at 0.11 mg/mL.
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[4] It is important to use fresh, moisture-free DMSO, as its hygroscopic nature can negatively

impact the solubility of TM5275.[1] The compound is insoluble in water and ethanol.[1]

Q4: I'm observing precipitation when preparing my TM5275 solution. What should I do?

If you encounter precipitation or phase separation during the preparation of your TM5275

solution, gentle heating and/or sonication can be used to aid dissolution.[3][5]

Troubleshooting Guide
Issue Possible Cause Troubleshooting Steps

Precipitation in stock solution

upon storage

The storage temperature is too

high, or the solution has

undergone multiple freeze-

thaw cycles.

Ensure stock solutions are

stored at -80°C for long-term

storage and are aliquoted to

minimize freeze-thaw cycles.

Cloudiness or precipitation

during formulation for in vivo

studies

The solvents were not added

in the correct order, or the

solution was not mixed

thoroughly.

Follow the specified order of

solvent addition for in vivo

formulations and ensure

thorough mixing after each

addition. Gentle warming or

sonication may also be

beneficial.[3][5]

Inconsistent experimental

results

The TM5275 stock solution

may have degraded due to

improper storage.

Always use stock solutions

within the recommended

timeframes (1 year at -80°C, 1

month at -20°C).[1] Prepare

fresh working solutions for

each experiment.

Quantitative Data Summary
Storage Conditions
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Form Temperature Duration Notes

Solid -20°C ≥ 4 years ---

Solid 0-4°C Days to weeks Short-term storage

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles

In Solvent -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles

Data compiled from multiple sources.[1][2][3][4]

Solubility Data
Solvent Concentration

DMSO 100 mg/mL (183.83 mM)

DMF 33 mg/mL

DMF:PBS (pH 7.2) (1:8) 0.11 mg/mL

Water Insoluble

Ethanol Insoluble

Data compiled from multiple sources.[1][4]

Experimental Protocols
Preparation of TM5275 for In Vivo Oral Administration
This protocol describes the preparation of a TM5275 formulation suitable for oral gavage in

animal models.[6]

Prepare a 0.5% Carboxymethyl Cellulose (CMC) solution:

Dissolve 0.5 g of CMC in 100 mL of sterile water.
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Stir until the CMC is fully dissolved.

Prepare the TM5275 suspension:

Weigh the required amount of solid TM5275.

Suspend the TM5275 powder in the 0.5% CMC solution to the desired final concentration

(e.g., 15 mg/kg or 50 mg/kg).

Ensure the suspension is homogenous before administration.

Preparation of a Clear Solution for In Vivo Studies
This protocol provides a method for preparing a clear solution of TM5275 for in vivo

applications.[3][5]

Prepare a stock solution of TM5275 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution:

Take 100 µL of the 25 mg/mL TM5275 DMSO stock solution.

Add it to 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL.

The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

This formulation should yield a clear solution with a TM5275 concentration of ≥ 2.5 mg/mL.[3]
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Caption: PAI-1 Inhibition by TM5275 in the Fibrinolysis Pathway.

Caption: Recommended workflow for preparing TM5275 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TM5275 stability in solution and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764144#tm5275-stability-in-solution-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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